Cas no 10368-11-3 (Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-)

• Product Name: Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-
• CAS No: 10368-11-3
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 214112
• PubChem ID: 257832
• Update Time: 2025-04-19

Benzene,1,1'-(1,3-propanediyl)bis[4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-nitro-4-[3-(4-nitrophenyl)propyl]benzene
• 1,1'-propane-1,3-diylbis(4-nitrobenzene)
• 1,3-bis-(4-nitro-phenyl)-propane
• AC1L5XMJ
• AC1Q1ZB3
• AG-J-61732
• AR-1B4906
• CTK4A2313
• KST-1A9847
• NSC86417
• NSC 86417
• DTXSID30292911
• 10368-11-3
• NSC-86417
• Benzene,1,1'-(1,3-propanediyl)bis[4-nitro-

• Inchi： 1S/C15H14N2O4/c18-16(19)14-8-4-12(5-9-14)2-1-3-13-6-10-15(11-7-13)17(20)21/h4-11H,1-3H2
• InChI Key： VAPDJRHKCKAAKT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.09542
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28
• LogP: 4.72470